Cas no 5654-97-7 (1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 5654-97-7
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD07367951
• CID: 46070
• PubChem ID: 13864095
• Update Time: 2025-06-14

1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydro-2H-pyrrolo[2,3-b]pyridin-2-one
• 1,3-Dihydro-2H-pyrrolo[2,3-b]pyridine-2-one
• 7-Azaoxindole
• 1,3-Dihydro-2H-pyrrolo[2.3-b]pyridine-2-one
• 1,3-Dihydropyrrolo[2,3-b]pyridin-2-one
• 1H-PYRROLO[2,3-B]PYRIDIN-2(3H)-ONE
• 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 2H-PYRROLO[2,3-B]PYRIDIN-2-ONE, 1,3-DIHYDRO-
• 1,3-dihydro-2h-pyrrolo(2,3-b)pyridin-2-one
• 7-AZA-2-OXINDOLE
• ZXSQEZNORDWBGZ-UHFFFAOYSA-N
• FCH855123
• SCHEMBL578594
• A831090
• Silvercarbonate
• AM20061330
• 1 pound not3-DIHYDRO-2H-PYRROLO[2 pound not3-B]PYRIDINE-2-ONE
• PB29419
• MFCD07367951
• DTXSID10551472
• CS-W019704
• 5654-97-7
• AKOS006287010
• AC-5052
• 1,2-dihydro-3H-pyrrolo[2,3-b]pyridin-2-one
• FT-0649547
• 1,3-DIHYDROPYRROLO[2,3-B]PYRIDINE-2-ONE
• J-504754
• SY008090
• 1,3-dihydro-pyrrolo[2,3-b]pyridin-2-one
• 1H,3H-pyrrolo[2,3-b]pyridin-2-one
• DB-005635

• MDL： MFCD07367951
• Inchi： 1S/C7H6N2O/c10-6-4-5-2-1-3-8-7(5)9-6/h1-3H,4H2,(H,8,9,10)
• InChI Key： ZXSQEZNORDWBGZ-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC=CN=C2N1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 0

Experimental Properties

• Boiling Point: 362.5℃ at 760 mmHg
• Flash Point: 173.019℃
• PSA: 41.99000
• LogP: 0.71420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Comprehensive Overview of 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 5654-97-7): Properties, Applications, and Research Insights

1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 5654-97-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure, featuring fused pyrrole and pyridine rings, serves as a versatile scaffold for drug discovery and functional material design. Its unique molecular framework enables diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules.

Recent studies highlight the compound's potential in addressing modern healthcare challenges, particularly in the development of kinase inhibitors and neuroprotective agents. Researchers are exploring its derivatives for applications in central nervous system (CNS) disorders and inflammatory diseases, aligning with growing interest in precision medicine. The compound's hydrogen-bonding capacity and planar aromatic system contribute to its ability to interact with biological targets, a property increasingly valued in structure-based drug design.

From a synthetic chemistry perspective, 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one presents interesting challenges and opportunities. Modern green chemistry approaches are being applied to its synthesis, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. The compound's thermal stability and solubility profile make it suitable for various formulation strategies, including nanoparticle drug delivery systems—a hot topic in pharmaceutical technology forums.

Analytical characterization of 5654-97-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, crucial for research applications. The growing availability of computational chemistry tools has enabled more efficient study of its electronic properties and molecular interactions, accelerating discovery processes.

In material science, derivatives of 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one are being investigated for organic electronics applications. Their conjugated π-systems show promise for developing organic semiconductors and light-emitting materials, relevant to next-generation display technologies. This interdisciplinary potential makes the compound a frequent subject in high-impact journal publications and patent applications.

Quality control standards for CAS 5654-97-7 have become more stringent, reflecting regulatory emphasis on research chemical purity. Suppliers now typically provide detailed certificates of analysis including HPLC purity data and residual solvent information. These developments address the research community's need for reproducible results in both academic and industrial settings.

The safety profile of 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been systematically evaluated through in vitro toxicity screening and metabolic stability studies. While not considered hazardous under normal research conditions, proper laboratory handling protocols should always be followed—a reminder that resonates strongly with today's emphasis on research safety culture.

Looking forward, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging fields represent some of the most searched topics in medicinal chemistry databases, indicating strong ongoing interest in the compound's potential.

For researchers sourcing 5654-97-7, current market trends show increasing availability from specialty chemical suppliers with capabilities for custom synthesis and isotope labeling. This availability supports the compound's growing role in mechanistic studies and drug metabolism research across global research institutions.

The environmental fate of 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one derivatives has become a subject of investigation, reflecting broader concerns about pharmaceutical pollution. Recent biodegradation studies aim to characterize the ecological impact of such compounds, addressing questions frequently raised in environmental chemistry discussions.

In conclusion, 1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 5654-97-7) represents a compelling case study in how fundamental chemical structures can enable diverse scientific advancements. Its continuing relevance across multiple disciplines ensures it remains a subject of active investigation and discussion in research communities worldwide.